Cas no 158780-81-5 (2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)-)
158780-81-5 structure
Product Name:2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)-
CAS No:158780-81-5
MF:C28H40B2O4
MW:462.236808776855
CID:1337761
PubChem ID:15303352
Update Time:2025-04-20
2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)-
- 4,6-ditert-butyl-2-(4,6-ditert-butyl-1,3,2-benzodioxaborol-2-yl)-1,3,2-benzodioxaborole
- DTXSID90571153
- 4,4',6,6'-Tetra-tert-butyl-2,2'-bi-1,3,2-benzodioxaborole
- 158780-81-5
-
- Inchi: 1S/C28H40B2O4/c1-25(2,3)17-13-19(27(7,8)9)23-21(15-17)31-29(33-23)30-32-22-16-18(26(4,5)6)14-20(24(22)34-30)28(10,11)12/h13-16H,1-12H3
- InChI Key: GQXVWEZZPLBNRD-UHFFFAOYSA-N
- SMILES: O1B(B2OC3=CC(=CC(=C3O2)C(C)(C)C)C(C)(C)C)OC2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 460.3186
- Monoisotopic Mass: 462.3112701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetrakis(1,1-dimethylethyl)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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